Cas no 13963-58-1 (Potassium hexacyanocobaltate(III))

• Product Name: Potassium hexacyanocobaltate(III)
• CAS No: 13963-58-1
• MDL: MFCD00011391
• CID: 49568
• PubChem ID: 329749935
• Update Time: 2025-10-30

Potassium hexacyanocobaltate(III) Chemical and Physical Properties

Names and Identifiers

• Potassium hexacyanocobaltate(III)
• tripotassium hexacyanocobaltate
• potassium cobalticyanide
• COBALT POTASSIUM CYANIDE
• Potassium cobaltihexacyanide
• POTASSIUM HEXACYANOCOBALTATE
• potassiumcobalticyanine
• TRI-POTASSIUM HEXACYANOCOBALTATE(III)
• Cobaltate(3-), hexakis(cyano-.kappa.C)-, tripotassium, (OC-6-11)-
• COBALT(III) POTASSIUM CYANIDE

• MDL： MFCD00011391
• Inchi： 1S/6CN.Co.K/c6*1-2;;/q6*-1;+3;+1
• InChI Key： DCWJDZBCZORDFX-UHFFFAOYSA-N
• SMILES： [Co+3]([C-]#N)([C-]#N)([C-]#N)([C-]#N)([C-]#N)[C-]#N.[K+]

Computed Properties

• Exact Mass: 331.84300
• Monoisotopic Mass: 331.842765
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 0
• Complexity: 10
• Covalently-Bonded Unit Count: 10
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 143

Experimental Properties

• Color/Form: Light yellow odorless powder
• Density: 1.878 g/mL at 25 °C(lit.)
• Melting Point: >300°C
• Boiling Point: 25.7°Cat760mmHg
• Flash Point: °C
• Solubility: Soluble in water and acetic acid solutions. Insoluble in alcohol
• Water Partition Coefficient: dissolution
• Stability/Shelf Life: Stable. Incompatible with strong oxidizing agents.
• PSA: 142.74000
• LogP: 0.10068
• Merck: 14,7637
• Sensitiveness: Light Sensitive
• Solubility: Soluble
• Vapor Pressure: No data available

Potassium hexacyanocobaltate(III) Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H302
• Warning Statement： P301+P312+P330
• Hazardous Material transportation number：UN 1588 6.1/PG 2
• WGK Germany：3
• Hazard Category Code： 22
• Safety Instruction： S28-S36/37-S45-S7/9-S24/25
• RTECS：GF9470000
• Hazardous Material Identification：
• Packing Group：III
• Hazard Level：6.1(b)
• Safety Term：6.1(b)
• Packing Group：III
• Risk Phrases：R22; R32; R33
• HazardClass：6.1(b)
• PackingGroup：III
• TSCA：Yes
• Storage Condition：Store at room temperature

Related Categories

• Catalysts and Inorganic Chemicals Inorganic Compounds Salt
• Catalysts and Inorganic Chemicals Inorganic Compounds

Additional information on Potassium hexacyanocobaltate(III)

Potassium Hexacyanocobaltate(III) (CAS No. 13963-58-1): An Overview of Its Properties, Applications, and Recent Research

Potassium hexacyanocobaltate(III) (CAS No. 13963-58-1) is a coordination compound that has garnered significant attention in various scientific and industrial fields due to its unique properties and potential applications. This compound, also known as potassium ferricyanide, is a bright yellow crystalline solid that is highly soluble in water. Its chemical formula is K₃[Co(CN)₆], and it is widely used in analytical chemistry, electrochemistry, and materials science.

The structure of Potassium hexacyanocobaltate(III) consists of a central cobalt(III) ion coordinated to six cyanide ligands, forming an octahedral geometry. The potassium ions are located in the interstitial spaces, balancing the charge of the complex. This arrangement gives the compound its characteristic yellow color and high stability under a wide range of conditions.

In analytical chemistry, Potassium hexacyanocobaltate(III) is commonly used as a redox reagent due to its ability to undergo reversible redox reactions. It can be reduced to potassium ferrocyanide (K₄[Fe(CN)₆]), which is colorless, making it useful for colorimetric assays. This property has been exploited in various analytical techniques, including spectrophotometry and voltammetry, for the detection and quantification of various analytes.

Recent research has focused on the application of Potassium hexacyanocobaltate(III) in electrochemical energy storage devices, particularly in supercapacitors and batteries. The compound's high redox activity and stability make it an attractive candidate for use as an electrode material. Studies have shown that Potassium hexacyanocobaltate(III)-based electrodes exhibit excellent capacitive behavior and long cycle life, making them suitable for high-performance energy storage applications.

In materials science, Potassium hexacyanocobaltate(III) has been used as a precursor for the synthesis of cobalt-based nanomaterials. These nanomaterials have found applications in catalysis, sensing, and biomedicine. For example, cobalt oxide nanoparticles derived from Potassium hexacyanocobaltate(III) have been shown to exhibit enhanced catalytic activity for the reduction of nitroaromatic compounds and other environmentally relevant reactions.

The environmental impact of Potassium hexacyanocobaltate(III) has also been a subject of recent research. While the compound itself is not considered highly toxic, its cyanide ligands can pose environmental risks if not handled properly. Studies have focused on developing methods to safely dispose of or recycle Potassium hexacyanocobaltate(III)-containing waste streams to minimize environmental impact.

In the field of biomedicine, Potassium hexacyanocobaltate(III) has been explored for its potential therapeutic applications. Research has shown that certain cobalt complexes can exhibit anti-inflammatory and anti-cancer properties. While more studies are needed to fully understand the mechanisms and safety profiles of these compounds, initial results are promising.

The synthesis of Potassium hexacyanocobaltate(III) typically involves the reaction of cobalt salts with potassium cyanide under controlled conditions. The reaction conditions, such as temperature and pH, can significantly affect the yield and purity of the product. Recent advancements in green chemistry have led to the development of more environmentally friendly synthesis methods that minimize the use of hazardous reagents and reduce waste generation.

In conclusion, Potassium hexacyanocobaltate(III) (CAS No. 13963-58-1) is a versatile compound with a wide range of applications in analytical chemistry, electrochemistry, materials science, and biomedicine. Its unique properties and recent research advancements highlight its potential for further development and innovation in these fields.